Cas no 1700060-20-3 (5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 1700060-20-3
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 6254162
• PubChem ID: 108017650
• Update Time: 2025-11-02

5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine
• EN300-1985289
• 1700060-20-3

• Inchi： 1S/C10H9ClN2O/c1-6-4-7(11)2-3-8(6)9-5-10(12)13-14-9/h2-5H,1H3,(H2,12,13)
• InChI Key： DYRRVVROEIMQJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=CC(N)=NO2)=C(C)C=1

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine

5-(4-Chloro-2-methylphenyl)-1,2-oxazol-3-amine: A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1700060-20-3) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and diverse uses of this compound, while also addressing some of the most frequently searched questions in the field.

The compound 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine belongs to the class of oxazole derivatives, which are known for their versatility in medicinal chemistry and material science. Its molecular structure, characterized by a chloro-methylphenyl group attached to an oxazole ring, contributes to its distinctive chemical behavior. Researchers often explore oxazole-based compounds for their potential in drug discovery, given their ability to interact with biological targets.

One of the key aspects of 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine is its synthesis. The compound can be prepared through multi-step organic reactions, often involving the condensation of appropriate precursors. The presence of the chloro and methyl substituents on the phenyl ring influences its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel heterocyclic compounds, which are increasingly sought after in pharmaceutical research.

In terms of applications, 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine has garnered attention for its potential in agrochemicals and pharmaceuticals. For instance, its structural motif is often found in compounds with herbicidal or fungicidal properties. Additionally, the oxazole-3-amine core is a common feature in molecules being investigated for their therapeutic effects, such as anti-inflammatory or antimicrobial activities. This dual applicability makes it a compound of interest for both industrial and academic researchers.

The market for 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine is evolving, driven by the growing demand for specialty chemicals in various sectors. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to clients in need of high-purity intermediates. Furthermore, advancements in green chemistry have prompted researchers to explore more sustainable methods for its production, aligning with global trends toward environmentally friendly practices.

Frequently asked questions about 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine include inquiries about its solubility, stability, and handling precautions. While the compound is generally stable under standard conditions, it is advisable to store it in a cool, dry place away from direct sunlight. Its solubility profile varies depending on the solvent, with better dissolution observed in polar organic solvents like dimethyl sulfoxide (DMSO) or methanol.

Another area of interest is the compound's potential role in drug discovery. Given the increasing focus on targeted therapies and personalized medicine, researchers are keen to explore how modifications to the oxazole-3-amine scaffold can yield molecules with enhanced bioactivity. Computational chemistry and molecular docking studies have been employed to predict its interactions with biological targets, providing valuable insights for further experimentation.

In conclusion, 5-(4-chloro-2-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1700060-20-3) is a compound with broad potential across multiple disciplines. Its unique structure, coupled with its applicability in agrochemicals and pharmaceuticals, makes it a subject of ongoing research. As the scientific community continues to uncover new uses for this molecule, its relevance in both industrial and academic settings is expected to grow. For those seeking detailed technical data or sourcing options, consulting specialized chemical databases or suppliers is recommended.